Cas no 6392-45-6 (4-(Methylamino)-3,5-xylenol)

• Product Name: 4-(Methylamino)-3,5-xylenol
• CAS No: 6392-45-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD20666124
• CID: 513945
• Update Time: 2026-04-29

4-(Methylamino)-3,5-xylenol Chemical and Physical Properties

Names and Identifiers

• Phenol,3,5-dimethyl-4-(methylamino)-
• 4-(Methylamino)-3,5-xylenol
• 3,5-Dimethyl-4-(methylamino)phenol
• 4-(Methylamino)-3,5-

• MDL： MFCD20666124

Computed Properties

• Exact Mass: 151.09979

Experimental Properties

• PSA: 32.26

Additional information on 4-(Methylamino)-3,5-xylenol

Comprehensive Overview of 4-(Methylamino)-3,5-xylenol (CAS No. 6392-45-6): Properties, Applications, and Industry Insights

4-(Methylamino)-3,5-xylenol (CAS No. 6392-45-6) is a specialized organic compound with a molecular formula of C₉H₁₃NO. This phenolic derivative is widely recognized for its unique chemical structure, featuring a methylamino group attached to a xylenol backbone. The compound's synergistic properties make it valuable in various industrial and research applications, particularly in the fields of pharmaceutical intermediates, antioxidant formulations, and specialty chemicals.

In recent years, the demand for 4-(Methylamino)-3,5-xylenol has surged due to its role in advanced material synthesis and bioactive molecule development. Researchers frequently search for "6392-45-6 solubility" or "4-(Methylamino)-3,5-xylenol synthesis method," reflecting growing interest in its physicochemical behavior and production techniques. The compound exhibits moderate solubility in polar solvents like ethanol and acetone, a characteristic critical for formulation scientists.

From a structural-activity relationship perspective, the presence of both hydroxyl and methylamino groups in 4-(Methylamino)-3,5-xylenol contributes to its chelating potential and pH-dependent reactivity. These features align with current industry trends toward multifunctional additives and green chemistry solutions. Analytical techniques such as HPLC purity testing and mass spectrometry characterization are commonly employed to ensure quality control during its production.

The compound's thermal stability (typically stable up to 150°C) makes it suitable for applications requiring heat-resistant formulations. In polymer science, 4-(Methylamino)-3,5-xylenol derivatives are explored as novel stabilizers to mitigate degradation processes. This connects with the broader market demand for sustainable material additives, a frequently searched topic in chemical innovation circles.

Regulatory compliance remains a key consideration for users of CAS 6392-45-6. While not classified as hazardous under standard protocols, proper handling precautions should be observed, including the use of personal protective equipment (PPE) during laboratory operations. Environmental fate studies indicate that the compound undergoes biodegradation under aerobic conditions, addressing modern concerns about eco-friendly chemicals.

Emerging research directions for 4-(Methylamino)-3,5-xylenol include its potential as a building block for functional dyes and molecular sensors. The compound's ability to form metal complexes is particularly interesting for catalysis applications, coinciding with increased searches for "transition metal ligands" in academic literature. Such developments position this chemical as relevant to cutting-edge nanotechnology projects.

Quality specifications for 6392-45-6 typically require ≥98% purity, with impurities monitored through chromatographic methods. Storage recommendations emphasize protection from light and moisture in airtight containers, reflecting standard best practices for amino-phenolic compounds. These operational details frequently appear in technical datasheet inquiries from procurement specialists.

From a commercial perspective, the global market for 4-(Methylamino)-3,5-xylenol reflects broader trends in fine chemical demand. Suppliers increasingly highlight batch-to-batch consistency and regulatory documentation as key differentiators, responding to customer priorities for reliable sourcing. The compound's cost-performance ratio remains competitive compared to alternative functional phenols in similar applications.

Future prospects for CAS 6392-45-6 may involve expanded use in electronic materials and renewable energy technologies, areas generating substantial research interest. Its molecular architecture suggests compatibility with organic semiconductor development, a rapidly growing field. Such potential applications ensure continued relevance of this compound in advanced material science discussions.